3-[(2,6-dimethyl-1-piperidinyl)carbonyl]-7-methoxy-4,5-dihydronaphtho[2,1-d]isoxazole

• IUPAC Name: (2,6-dimethylpiperidin-1-yl)-(7-methoxy-4,5-dihydrobenzo[g][1,2]benzoxazol-3-yl)methanone
• InChI: InChI=1S/C20H24N2O3/c1-12-5-4-6-13(2)22(12)20(23)18-17-9-7-14-11-15(24-3)8-10-16(14)19(17)25-21-18/h8,10-13H,4-7,9H2,1-3H3
• InChI Key: UBFJCZDARHIOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=NOC3=C2CCC4=C3C=CC(=C4)OC)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

3-[(2,6-dimethyl-1-piperidinyl)carbonyl]-7-methoxy-4,5-dihydronaphtho[2,1-d]isoxazole is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.17869263 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

• Disposition and Metabolism of Novel Compounds : Compounds similar to the one mentioned often undergo extensive metabolism studies to understand their disposition, metabolism, and elimination in humans or animal models. For instance, studies on novel orexin receptor antagonists or HIV-1 protease inhibitors delve into the pharmacokinetics, identifying major metabolic pathways, and assessing the excretion of drug-related materials. These studies are crucial for determining the safety, efficacy, and dosage regimens of new therapeutic agents (Renzulli et al., 2011), (Balani et al., 1995).

Environmental and Food Safety

• Heterocyclic Amines and Carcinogenicity : Heterocyclic amines, compounds with structures related to the specified chemical, are studied for their formation during food processing and their potential carcinogenicity. These studies contribute to understanding environmental and dietary risk factors for cancer and the development of dietary guidelines to reduce exposure (Turteltaub et al., 1999), (Cross et al., 2005).

Drug Development and Therapeutic Applications

• Phase I and Pharmacokinetic Studies : Early-phase clinical trials and pharmacokinetic studies of new therapeutic agents provide insights into their metabolism, safety profile, and potential therapeutic applications. For instance, the development of dolastatin 10 analogues for cancer treatment involves assessing dose-limiting toxicities, maximum tolerated doses, and pharmacokinetic properties to inform subsequent clinical trial phases (de Jonge et al., 2005).

Exposure and Toxicology

• Metabolism and Elimination Studies : Understanding the metabolism and elimination of compounds, including parabens and synthetic cannabinoids, is essential for assessing human exposure, potential toxicological effects, and setting safety standards. Studies often involve administering labeled compounds to volunteers and analyzing metabolites in biological samples (Moos et al., 2016), (Kavanagh et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Piperidine derivatives are present in more than twenty classes of pharmaceuticals and exhibit a wide range of biological activities.

Future Directions

The future directions in the research of this compound would depend on its potential applications. Piperidine derivatives are a rapidly growing area of organic synthesis due to their wide range of biological activity.